Cas no 1256955-44-8 ((r)-4-Chloro-7-methyl-5,6,7,8-tetrahydroquinazoline)

(R)-4-Chloro-7-methyl-5,6,7,8-tetrahydroquinazoline is a chiral tetrahydroquinazoline derivative featuring a chloro substituent at the 4-position and a methyl group at the 7-position. This compound serves as a valuable intermediate in pharmaceutical synthesis, particularly in the development of biologically active molecules. Its stereospecific (R)-configuration enhances its utility in asymmetric synthesis and drug discovery, where enantiopurity is critical for target specificity. The tetrahydroquinazoline core structure is known for its versatility in medicinal chemistry, often contributing to binding affinity and metabolic stability. The chloro group offers a reactive site for further functionalization, enabling diverse derivatization pathways. This compound exhibits high chemical purity and stability under standard storage conditions, making it suitable for research-scale applications. Its molecular framework is of interest in the design of kinase inhibitors and other therapeutic agents targeting neurological and oncological pathways.

(r)-4-Chloro-7-methyl-5,6,7,8-tetrahydroquinazoline structure

1256955-44-8 structure

Product Name:(r)-4-Chloro-7-methyl-5,6,7,8-tetrahydroquinazoline

CAS No:1256955-44-8

MF:C₉H₁₁ClN₂

MW:182.650040864944

CID:4821674

Update Time:2025-07-02

(r)-4-Chloro-7-methyl-5,6,7,8-tetrahydroquinazoline Chemical and Physical Properties

Names and Identifiers

- (r)-4-chloro-7-methyl-5,6,7,8-tetrahydroquinazoline
- (7R)-4-chloro-7-methyl-5,6,7,8-tetrahydroquinazoline
- (r)-4-Chloro-7-methyl-5,6,7,8-tetrahydroquinazoline
- Inchi： 1S/C9H11ClN2/c1-6-2-3-7-8(4-6)11-5-12-9(7)10/h5-6H,2-4H2,1H3/t6-/m1/s1
- InChI Key： VZQHHXDPAXHZLP-ZCFIWIBFSA-N
- SMILES： ClC1=C2C(C[C@H](C)CC2)=NC=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 163
XLogP3: 2.8
Topological Polar Surface Area: 25.8

(r)-4-Chloro-7-methyl-5,6,7,8-tetrahydroquinazoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A189011378-1g	(R)-4-Chloro-7-methyl-5,6,7,8-tetrahydroquinazoline	1256955-44-8	97%	1g	$767.44	2023-09-03
Chemenu	CM206799-1g	(R)-4-Chloro-7-methyl-5,6,7,8-tetrahydroquinazoline	1256955-44-8	97%	1g	$643	2021-08-04
Chemenu	CM206799-1g	(R)-4-Chloro-7-methyl-5,6,7,8-tetrahydroquinazoline	1256955-44-8	97%	1g	$***	2023-04-03